1-(6-Chloropyridazin-3-yl)piperidin-4-one

• IUPAC Name: 1-(6-chloropyridazin-3-yl)piperidin-4-one
• InChI: InChI=1S/C9H10ClN3O/c10-8-1-2-9(12-11-8)13-5-3-7(14)4-6-13/h1-2H,3-6H2
• InChI Key: ZKVKANRUWLPPNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)C2=NN=C(C=C2)Cl
• Molecular Formula: C9H10ClN3O
• DSSTOX Substance ID: DTXSID20377600
• Molecular Weight: 211.65 g/mol
• CAS RN: 303149-95-3

Description

1-(6-Chloropyridazin-3-yl)piperidin-4-one, also known as CP-PIP, is a novel synthetic compound with a wide range of applications in scientific research. It is a heterocyclic compound composed of a six-membered pyridazinone ring fused to a four-membered piperidine ring. CP-PIP has been found to be a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), cyclooxygenase-1 (COX-1), and 5-lipoxygenase (5-LOX). CP-PIP has also been found to possess anti-inflammatory and antioxidant properties, making it a promising candidate for use in the development of new drugs.

Scientific Research Applications

Structural and Electronic Properties in Anticonvulsants

1-(6-Chloropyridazin-3-yl)piperidin-4-one is studied in the context of its structural and electronic properties, particularly in anticonvulsant drugs. The research conducted by Georges et al. (1989) includes crystal structures of anticonvulsant compounds, providing insights into the orientation and delocalization of the piperidine group due to molecular interactions.

Corrosion Inhibition in Mild Steel

Another application involves the use of this compound as a corrosion inhibitor for mild steel in hydrochloric acid solutions. Olasunkanmi et al. (2018) conducted studies showing its effectiveness in forming protective films on steel surfaces, demonstrating its potential in industrial applications.

Synthesis and Evaluation as Analgesic Agents

The compound has been involved in the synthesis of derivatives evaluated for their analgesic properties. Aggarwal et al. (2020) describe the solvent-free synthesis of related compounds and their evaluation in vivo, highlighting the compound's relevance in pharmaceutical research.

Development of Heterocyclic Systems

Research by Youssef et al. (2005) explores the synthesis of various heterocyclic systems using this compound, contributing to the field of organic chemistry and potential pharmaceutical applications.

Coordinating Transition Metal Ions

The compound is also studied in the context of coordinating transition metal ions. Peppel et al. (2009) discuss the syntheses and structures of large 1,3,5-triazine-based ligands, where this compound plays a crucial role, indicating its potential in material science and nanotechnology.